Cas no 1339510-48-3 (Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate)

• Product Name: Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate
• CAS No: 1339510-48-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD17280036
• CID: 5603810
• PubChem ID: 63039935
• Update Time: 2025-10-29

Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1140137
• Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate
• CS-0347031
• AKOS012339367
• 1339510-48-3

• MDL： MFCD17280036
• Inchi： 1S/C11H17N3O2/c1-16-11(15)10(13-9-3-4-9)5-8-14-7-2-6-12-14/h2,6-7,9-10,13H,3-5,8H2,1H3
• InChI Key： MWPFCTBRAJUQNK-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCN1C=CC=N1)NC1CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate

Comprehensive Overview of Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate (CAS No. 1339510-48-3)

Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate, with the CAS number 1339510-48-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique cyclopropylamino and pyrazole functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a butanoate backbone with a 1H-pyrazol-1-yl substituent, offering a balance of lipophilicity and hydrogen-bonding capacity—a feature highly sought after in drug design.

In recent years, the demand for heterocyclic compounds like Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly intrigued by its potential applications in cancer therapeutics, where pyrazole-containing molecules are explored for their ability to modulate cellular signaling pathways. The compound’s CAS 1339510-48-3 is frequently cited in patents related to small-molecule drug discovery, reflecting its industrial relevance.

From a synthetic perspective, the cyclopropylamino moiety in Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate introduces steric constraints that can influence conformational stability—a critical factor in structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize scaffolds with three-dimensional complexity. The compound’s ester group further allows for facile derivatization, enabling the creation of prodrugs or targeted delivery systems.

Environmental and green chemistry considerations are also shaping the discourse around CAS 1339510-48-3. With growing emphasis on sustainable synthesis, methodologies such as catalytic amination and microwave-assisted reactions are being optimized to produce this compound with minimal waste. These advancements address the broader demand for eco-friendly chemical processes—a topic frequently searched in academic and industrial forums.

Analytical characterization of Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent regulatory standards, particularly in pharmaceutical GMP settings. The compound’s logP and solubility profiles are often evaluated to predict its behavior in biological systems, a practice central to modern ADME (Absorption, Distribution, Metabolism, Excretion) studies.

In summary, Methyl 2-(cyclopropylamino)-4-(1h-pyrazol-1-yl)butanoate (CAS 1339510-48-3) represents a convergence of synthetic utility and biomedical potential. Its multifaceted applications—from medicinal chemistry to material science—underscore its importance in contemporary research. As the scientific community continues to explore tailor-made heterocycles, this compound stands out as a promising candidate for future innovations.